5-ethyl-3-methyl-N-[3-(trifluoromethyl)phenyl]-1-benzofuran-2-carboxamide

• IUPAC Name: 5-ethyl-3-methyl-N-[3-(trifluoromethyl)phenyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C19H16F3NO2/c1-3-12-7-8-16-15(9-12)11(2)17(25-16)18(24)23-14-6-4-5-13(10-14)19(20,21)22/h4-10H,3H2,1-2H3,(H,23,24)
• InChI Key: BCEYTIBBWJZCOW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)OC(=C2C)C(=O)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C19H16F3NO2
• Molecular Weight: 347.3 g/mol

Description

5-ethyl-3-methyl-N-[3-(trifluoromethyl)phenyl]-1-benzofuran-2-carboxamide, also known as AM-2201, is a synthetic cannabinoid that has been widely used in scientific research. It was first synthesized in 2008 by Alexandros Makriyannis and his team at Northeastern University. Since then, AM-2201 has been used to study the mechanism of action of cannabinoids and their effects on the body.

Mechanism of Action

The mechanism of action of 5-ethyl-3-methyl-N-[3-(trifluoromethyl)phenyl]-1-benzofuran-2-carboxamide involves its binding to the CB1 and CB2 receptors in the body. This leads to the activation of these receptors and the subsequent release of neurotransmitters such as dopamine and serotonin. The activation of these receptors also leads to the inhibition of the release of other neurotransmitters such as glutamate and GABA.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects in the body. These include the activation of the reward pathway in the brain, which is responsible for the feeling of pleasure and euphoria. It also leads to an increase in heart rate and blood pressure, as well as changes in body temperature and respiration.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-ethyl-3-methyl-N-[3-(trifluoromethyl)phenyl]-1-benzofuran-2-carboxamide in lab experiments is its high affinity for the CB1 and CB2 receptors. This makes it a useful tool for studying the mechanism of action of cannabinoids and their effects on the body. However, one of the limitations of using this compound is its potential for abuse and dependence. It is important to use caution when handling this compound and to follow strict safety protocols.

Future Directions

There are several future directions for research on 5-ethyl-3-methyl-N-[3-(trifluoromethyl)phenyl]-1-benzofuran-2-carboxamide. One area of interest is the development of new synthetic cannabinoids that have a higher affinity for the CB1 and CB2 receptors. Another area of interest is the study of the long-term effects of synthetic cannabinoids on the body, including their potential for addiction and dependence. Additionally, research on the potential therapeutic uses of synthetic cannabinoids is also an area of interest.

Synthesis Methods

The synthesis of 5-ethyl-3-methyl-N-[3-(trifluoromethyl)phenyl]-1-benzofuran-2-carboxamide involves several steps, including the reaction of 1-benzofuran-2-carboxylic acid with ethylamine and methylamine to form the corresponding amides. The resulting compounds are then treated with trifluoromethyl iodide to yield this compound. The synthesis process is complex and requires specialized equipment and expertise.

Scientific Research Applications

5-ethyl-3-methyl-N-[3-(trifluoromethyl)phenyl]-1-benzofuran-2-carboxamide has been used extensively in scientific research to study the effects of cannabinoids on the body. It has been shown to have a high affinity for the cannabinoid receptor CB1 and CB2, which are located in the brain and other parts of the body. This makes it a useful tool for studying the mechanism of action of cannabinoids and their effects on the body.